Cas no 2306269-53-2 (tert-butyl 2-(aminomethyl)-3,3-difluoro-pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(aminomethyl)-3,3-difluoro-pyrrolidine-1-carboxylate
• CAS No: 2306269-53-2
• MF: C₁₀H₁₈F₂N₂O₂
• MW: 236.258929729462
• CID: 5107608
• Update Time: 2026-03-03

tert-butyl 2-(aminomethyl)-3,3-difluoro-pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2-(aminomethyl)-3,3-difluoro-, 1,1-dimethylethyl ester
• tert-butyl 2-(aminomethyl)-3,3-difluoro-pyrrolidine-1-carboxylate

• Inchi： 1S/C10H18F2N2O2/c1-9(2,3)16-8(15)14-5-4-10(11,12)7(14)6-13/h7H,4-6,13H2,1-3H3
• InChI Key： QSCJGAKXHJPPJQ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(F)(F)C1CN

Additional information on tert-butyl 2-(aminomethyl)-3,3-difluoro-pyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl 2-(aminomethyl)-3,3-difluoro-pyrrolidine-1-carboxylate (CAS No. 2306269-53-2)

The compound tert-butyl 2-(aminomethyl)-3,3-difluoro-pyrrolidine-1-carboxylate (CAS No. 2306269-53-2) is a highly specialized pyrrolidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluorinated pyrrolidine ring and the tert-butyl carbamate protecting group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its applications in drug discovery, particularly in the development of protease inhibitors and GPCR-targeted therapeutics.

One of the key reasons for the growing interest in tert-butyl 2-(aminomethyl)-3,3-difluoro-pyrrolidine-1-carboxylate is its role in fluorinated building blocks for medicinal chemistry. Fluorination is a critical strategy in modern drug design, as it can enhance metabolic stability, bioavailability, and binding affinity. The presence of 3,3-difluoro substitution on the pyrrolidine ring introduces conformational rigidity and electronic effects that are highly desirable in small-molecule drug candidates. This aligns with current trends in pharmaceutical R&D, where fluorine-containing compounds represent nearly 30% of all FDA-approved drugs in recent years.

From a synthetic chemistry perspective, the tert-butyloxycarbonyl (Boc) protecting group in this molecule offers excellent stability under various reaction conditions while allowing for facile deprotection when needed. This makes CAS 2306269-53-2 particularly useful in multi-step syntheses where orthogonal protection strategies are required. The compound's aminomethyl functionality further expands its utility, serving as a handle for diverse chemical modifications through amide coupling, reductive amination, or other N-functionalization reactions.

The commercial availability of tert-butyl 2-(aminomethyl)-3,3-difluoro-pyrrolidine-1-carboxylate has made it accessible to researchers working on fragment-based drug discovery (FBDD) programs. Its moderate molecular weight (248.26 g/mol) and balanced physicochemical properties make it an attractive scaffold for lead optimization. Recent publications have highlighted its incorporation into molecules targeting neurological disorders and infectious diseases, reflecting broader industry focus areas.

Quality control aspects of CAS 2306269-53-2 are crucial for its reliable use in research. Analytical methods typically include HPLC purity assessment (>98%), NMR characterization (confirming the difluoropyrrolidine structure), and mass spectrometry verification. The compound's stability data under various storage conditions (-20°C in inert atmosphere) is frequently requested by purchasers, indicating the practical considerations driving search queries about this material.

Environmental and safety profiles of fluorinated pyrrolidine derivatives like this compound are increasingly scrutinized. While not classified as hazardous under standard regulations, proper handling procedures (use of PPE, fume hoods) are recommended due to the potential respiratory sensitization associated with many amine-containing compounds. This reflects growing researcher interest in green chemistry alternatives and sustainable synthetic methods evident in recent literature searches.

The patent landscape surrounding tert-butyl 2-(aminomethyl)-3,3-difluoro-pyrrolidine-1-carboxylate reveals its incorporation in several pharmaceutical applications. Analysis of recent IP filings shows particular relevance to kinase inhibitor development and peptidomimetic design, areas experiencing significant investment. This connects to frequent search trends regarding cancer therapeutics and personalized medicine approaches where such intermediates play crucial roles.

Future research directions for CAS 2306269-53-2 may explore its use in bioconjugation chemistry or as a precursor for PET radiotracer development, given the increasing importance of molecular imaging in drug development. The compound's structural features make it amenable to isotope labeling strategies, another area generating substantial search traffic from medicinal chemists.

Supply chain considerations for this specialty chemical reflect broader industry patterns. While primarily produced by custom synthesis providers, its availability through major chemical distributors has increased in response to growing demand. Pricing trends and bulk purchase options are common search queries, indicating its transition from niche research chemical to more widely used intermediate.

In conclusion, tert-butyl 2-(aminomethyl)-3,3-difluoro-pyrrolidine-1-carboxylate represents a versatile building block at the intersection of several important trends in chemical research. Its value lies not only in its current applications but also in its potential to enable future discoveries in precision medicine and targeted therapeutics, making it a compound worthy of continued investigation and development.